3-Cyclopropoxy-N-methyl-2-nitroaniline

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 3-cyclopropyloxy-N-methyl-2-nitroaniline
• InChI: InChI=1S/C10H12N2O3/c1-11-8-3-2-4-9(10(8)12(13)14)15-7-5-6-7/h2-4,7,11H,5-6H2,1H3
• InChI Key: WAJIAKJVZRJTJT-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC=C1)OC2CC2)[N+](=O)[O-]

Description

3-Cyclopropoxy-N-methyl-2-nitroaniline is a nitroaromatic amine derivative characterized by a nitro group (-NO₂) at the 2-position, a cyclopropoxy substituent (-O-C₃H₅) at the 3-position, and an N-methyl (-NHCH₃) group on the aniline ring. Its molecular formula is C₁₀H₁₁N₂O₃, with a molecular weight of 207.21 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-N-methyl-2-nitroaniline typically involves multiple steps, starting from readily available precursorsThe reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods: In an industrial setting, the production of 3-Cyclopropoxy-N-methyl-2-nitroaniline may involve large-scale nitration and subsequent functional group modifications. The process is optimized for efficiency, cost-effectiveness, and safety, often employing continuous flow reactors and automated systems to handle the hazardous nature of nitro compounds .

Chemical Reactions Analysis

Types of Reactions: 3-Cyclopropoxy-N-methyl-2-nitroaniline can undergo various chemical reactions, including:

Oxidation: The nitro group can be further oxidized under strong oxidative conditions.

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions:

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using iron and hydrochloric acid.

Substitution: Halogenating agents like bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of 3-Cyclopropoxy-N-methyl-2-aminoaniline.

Substitution: Formation of halogenated derivatives of the original compound.

Scientific Research Applications

Chemistry: 3-Cyclopropoxy-N-methyl-2-nitroaniline is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block in organic synthesis .

Biology and Medicine: In biological research, this compound may be used to study the effects of nitroanilines on cellular processes. It can also serve as a precursor for the synthesis of potential pharmaceutical agents .

Industry: In the industrial sector, 3-Cyclopropoxy-N-methyl-2-nitroaniline can be used in the production of dyes, pigments, and other specialty chemicals. Its reactivity and functional groups make it suitable for various applications in material science .

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-N-methyl-2-nitroaniline involves its interaction with molecular targets through its nitro and amine groups. The nitro group can participate in redox reactions, while the amine group can form hydrogen bonds and interact with various biological molecules. These interactions can affect cellular pathways and processes, making the compound useful in biochemical studies .

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 3-Cyclopropoxy-N-methyl-2-nitroaniline with selected nitroaniline derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Solubility	Key Applications
3-Cyclopropoxy-N-methyl-2-nitroaniline*	C₁₀H₁₁N₂O₃	207.21	~100–110 (estimated)	Moderate in organic solvents†	Pharmaceutical intermediates
N-Methyl-4-nitroaniline	C₇H₈N₂O₂	152.15	152–154	Soluble in ethanol, benzene	Dye synthesis
2-Methyl-3-nitroaniline	C₇H₈N₂O₂	152.15	88–90	Soluble in ethanol, acetone	Chemical research
N-Benzyl-3-nitroaniline	C₁₃H₁₂N₂O₂	228.25	Not reported	Soluble in polar aprotic solvents	Versatile organic synthesis
3-Nitroaniline	C₆H₆N₂O₂	138.12	114–116	Soluble in hot water, ethanol	Precursor for azo dyes

*Estimated properties based on structural analogs.
†Inferred from solubility trends of nitroaromatics in methylene chloride:benzene mixtures .

Key Observations:

• Molecular Weight : The cyclopropoxy and N-methyl groups increase molecular weight compared to simpler nitroanilines (e.g., 3-nitroaniline: 138.12 g/mol vs. 207.21 g/mol).
• Melting Point : The cyclopropoxy group likely reduces melting points relative to N-methyl-4-nitroaniline (152–154°C) due to steric hindrance and reduced crystallinity.
• Solubility : Cyclopropoxy’s lipophilic nature may enhance solubility in organic solvents like methylene chloride or benzene, similar to commercial nitroaniline mixtures .

Electronic and Reactivity Effects

• Nitro Group Position : The 2-nitro substituent creates meta-directing electronic effects, contrasting with para-nitro derivatives (e.g., N-methyl-4-nitroaniline). This influences electrophilic substitution patterns .
• Cyclopropoxy vs.